
Technical Monograph: N,3,5-
Trihydroxybenzamide (3,5-DHBA)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: N,3,5-trihydroxybenzamide

CAS No.: 30697-84-8

Cat. No.: B1628004

Get Quote

Executive Summary
Compound Identity:N,3,5-Trihydroxybenzamide (also known as 3,5-

Dihydroxybenzohydroxamic Acid or 3,5-DHBA).[1][2] CAS Registry Number: 30697-84-8

Molecular Formula: C₇H₇NO₄ Molecular Weight: 169.13 g/mol Primary Class: Hydroxamic Acid

/ Resorcinol Derivative.

This technical guide provides a comprehensive analysis of N,3,5-trihydroxybenzamide, a

structural isomer of the experimental chemotherapeutic agent Didox (N,3,4-

trihydroxybenzamide). While often overshadowed by its catechol-bearing congeners (Didox

and Trimidox), 3,5-DHBA serves as a critical probe in Structure-Activity Relationship (SAR)

studies targeting Ribonucleotide Reductase (RNR). Its unique meta-dihydroxy (resorcinol)

substitution pattern alters its radical scavenging potential and iron-chelating thermodynamics

compared to the ortho-dihydroxy (catechol) isomers, providing mechanistic insights into the

inhibition of metalloenzymes.
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Chemical Architecture & Physicochemical
Properties[3][4][5]
Structural Significance
The molecule consists of a resorcinol core (1,3-dihydroxybenzene) coupled to a hydroxamic

acid functional group (-CONHOH).

Hydroxamic Acid Moiety: Acts as a bidentate ligand capable of chelating transition metals

(Fe³⁺, Zn²⁺, Ni²⁺) with high affinity. This is the primary pharmacophore for inhibiting

metalloenzymes like Ribonucleotide Reductase (RNR) and Matrix Metalloproteinases

(MMPs).

Resorcinol Core: Unlike Didox (3,4-substitution), the 3,5-substitution pattern lacks the ability

to form an ortho-quinone methide intermediate easily. This alters the redox potential and

stability of the radical species formed during oxidative quenching.

Physicochemical Profile
Property Value / Description

Appearance Off-white to pale beige crystalline solid

Solubility
Soluble in DMSO, Ethanol, Methanol; Sparingly

soluble in water (pH dependent)

pKa (Hydroxamic) ~8.8 - 9.2 (NH-OH group)

pKa (Phenolic) ~9.4 (Resorcinol OH)

Stability

Susceptible to hydrolysis in strong acid/base;

sensitive to oxidation (turns brown/pink upon air

exposure)

Mechanism of Action: Ribonucleotide Reductase
Inhibition
The primary biological target of N,3,5-trihydroxybenzamide is Ribonucleotide Reductase

(RNR), the rate-limiting enzyme in DNA synthesis that converts ribonucleotides to
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deoxyribonucleotides.

The Radical Scavenging Mechanism
Mammalian RNR (Class Ia) relies on a stable tyrosyl radical (Tyr•) generated by a diferric iron

center (Fe³⁺-O-Fe³⁺) in the R2 subunit. N,3,5-trihydroxybenzamide inhibits RNR via a one-

electron reductive quenching mechanism:

Diffusive Entry: The hydroxamic acid penetrates the hydrophobic pocket of the R2 subunit.

Radical Quenching: The hydroxamic acid group donates an electron (and proton) to the

tyrosyl radical, reducing it back to tyrosine.

Radical Formation: The drug itself becomes a transient nitroxide or phenoxy radical.

Enzyme Deactivation: Loss of the catalytic Tyr• renders the RNR enzyme inactive, halting

dNTP production and arresting cells in the S-phase.

Chelation vs. Radical Scavenging
While hydroxamic acids are potent chelators, kinetic data suggests that for benzohydroxamic

acids, radical scavenging is the dominant inhibition mechanism, with iron chelation playing a

secondary or stabilizing role.

SAR: The "Resorcinol vs. Catechol" Effect
The potency of hydroxybenzohydroxamic acids correlates with their one-electron oxidation

potential (

).

Didox (3,4-OH): The ortho-hydroxyls allow for stabilization of the resulting radical via

hydrogen bonding and resonance, making it a more potent reducing agent (lower

).

3,5-DHBA: The meta-hydroxyls cannot stabilize the radical as effectively as the ortho

arrangement. Consequently, 3,5-DHBA typically exhibits a higher IC₅₀ (lower potency)
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against RNR compared to Didox or Trimidox. This makes it an excellent negative control or

comparator in mechanistic studies.
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Figure 1: Mechanism of Ribonucleotide Reductase inactivation by N,3,5-trihydroxybenzamide
via tyrosyl radical reduction.

Synthesis & Manufacturing Protocols
The synthesis of N,3,5-trihydroxybenzamide is best achieved via the aminolysis of methyl

3,5-dihydroxybenzoate. This method avoids the harsh conditions of acid chloride generation,

which can degrade the phenolic groups.

Synthesis Workflow (Route A: Ester Aminolysis)
Reagents:

Methyl 3,5-dihydroxybenzoate (Starting Material)

Hydroxylamine hydrochloride (

)

Potassium Hydroxide (KOH) or Sodium Methoxide (

)

Methanol (Anhydrous)
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Reaction Scheme:

3,5-Dihydroxybenzoic Acid
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Figure 2: Synthetic pathway from benzoic acid precursor to final hydroxamic acid.

Detailed Protocol: Ester Aminolysis Method
Step 1: Preparation of Hydroxylamine Base

Dissolve 13.9 g (0.2 mol) of hydroxylamine hydrochloride in 100 mL of warm methanol.

In a separate flask, dissolve 11.2 g (0.2 mol) of KOH in 50 mL of methanol.

Cool both solutions to <10°C.

Add the KOH solution to the hydroxylamine solution dropwise.

Filter off the precipitated KCl salt. Use the filtrate (free
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) immediately.

Step 2: Condensation

Add 0.1 mol of Methyl 3,5-dihydroxybenzoate to the hydroxylamine filtrate.

Stir the mixture at room temperature for 24–48 hours. Monitor via TLC (Solvent: Ethyl

Acetate/Methanol 9:1).

The solution may darken slightly due to phenolic oxidation; maintain an inert atmosphere (

) if high purity is required.

Step 3: Isolation and Purification

Acidify the reaction mixture carefully with dilute HCl to pH ~5–6.

Concentrate the solvent under reduced pressure (Rotavap) until a precipitate forms.

Filter the solid.

Recrystallization: Dissolve the crude solid in a minimum amount of boiling water (or 10%

ethanol/water). Add activated charcoal to remove colored oxidation byproducts if necessary.

Filter hot and cool slowly to 4°C.

Collect crystals and dry under vacuum over

.

Experimental Protocols for Biological Validation
Protocol: DPPH Radical Scavenging Assay
This assay validates the antioxidant capacity of the compound, a proxy for its ability to quench

the RNR tyrosyl radical.

Materials:

DPPH (2,2-diphenyl-1-picrylhydrazyl)
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Methanol (HPLC grade)

Spectrophotometer (

nm)

Procedure:

Stock Preparation: Prepare a 0.1 mM solution of DPPH in methanol (purple color).

Sample Preparation: Prepare serial dilutions of N,3,5-trihydroxybenzamide in methanol

(e.g., 10, 25, 50, 100, 200 µM).

Reaction: Mix 1 mL of sample with 3 mL of DPPH stock.

Incubation: Incubate in the dark at room temperature for 30 minutes.

Measurement: Measure Absorbance at 517 nm (

).

Control: Measure Absorbance of DPPH + Methanol only (

).

Calculation:

Note: Expect an IC₅₀ higher than Didox due to the meta-substitution pattern.

Protocol: RNR Inhibition Assay (Spectrophotometric)
Direct measurement of dCDP formation using [³H]-CDP is the gold standard, but a

spectrophotometric coupled assay can be used for screening.

Principle: Measure the oxidation of NADPH in the presence of Thioredoxin (Trx), Thioredoxin

Reductase (TrxR), and RNR.

Reaction Mix (100 µL):

RNR Enzyme (Recombinant R1 + R2 subunits)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1628004/docs?utm_src=pdf-body#technical-monograph-n-3-5-trihydroxybenzamide-3-5-dhba
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628004?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substrate: CDP (1 mM)

Effector: ATP (3 mM)

Reductant System: NADPH (0.2 mM), Trx (5 µM), TrxR (0.5 µM)

Buffer: 50 mM HEPES, pH 7.6, 15 mM

, 1 mM EDTA.

Steps:

Pre-incubate RNR with N,3,5-trihydroxybenzamide (var. conc.) for 10 min at 37°C.

Initiate reaction by adding CDP.

Monitor decrease in Absorbance at 340 nm (oxidation of NADPH).

Calculate slope (

) compared to vehicle control.

Comparative Data: Hydroxamic Acid Analogs
The following table summarizes the structural and functional differences between the key

benzohydroxamic acid derivatives.
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Compound
Common
Name

Substitution
RNR IC₅₀
(L1210 Cells)*

Radical
Stability

N,3,4-

Trihydroxybenza

mide

Didox
3,4-Di-OH

(Catechol)
~ 5–10 µM

High (Ortho-

stabilized)

N,3,4,5-

Tetrahydroxyben

zamide

Trimidox
3,4,5-Tri-OH

(Galloyl)
~ 2–5 µM Very High

N,3,5-

Trihydroxybenza

mide

3,5-DHBA
3,5-Di-OH

(Resorcinol)
~ 50–100 µM

Low (Meta-

unstable)

Hydroxyurea HU None (Aliphatic) ~ 100–300 µM Low

*Note: IC₅₀ values are approximate and dependent on cell line and assay conditions. 3,5-DHBA

is consistently less potent than Didox due to the lack of ortho-quinone stabilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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